Cas no 86525-62-4 (1-amino-3-fluoro-3-methylbutan-2-ol)

• Product Name: 1-amino-3-fluoro-3-methylbutan-2-ol
• CAS No: 86525-62-4
• MF: C₅H₁₂FNO
• MW: 121.15328502655
• CID: 6598366
• PubChem ID: 55288610
• Update Time: 2025-10-31

1-amino-3-fluoro-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-fluoro-3-methylbutan-2-ol
• 2-Butanol, 1-amino-3-fluoro-3-methyl-
• EN300-1600689
• AKOS006359919
• 86525-62-4
• CS-0437766
• SCHEMBL19660402

• Inchi： 1S/C5H12FNO/c1-5(2,6)4(8)3-7/h4,8H,3,7H2,1-2H3
• InChI Key： GTBBUUMAQSLGOX-UHFFFAOYSA-N
• SMILES： C(N)C(O)C(F)(C)C

Computed Properties

• Exact Mass: 121.090292168g/mol
• Monoisotopic Mass: 121.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 205.3±25.0 °C(Predicted)
• pka: 12.25±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 1-amino-3-fluoro-3-methylbutan-2-ol

Comprehensive Overview of 1-amino-3-fluoro-3-methylbutan-2-ol (CAS No. 86525-62-4): Properties, Applications, and Industry Insights

1-amino-3-fluoro-3-methylbutan-2-ol (CAS No. 86525-62-4) is a fluorinated amino alcohol with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and amino functional groups, has garnered attention for its potential in drug discovery and specialty chemical synthesis. The presence of both fluorine and hydroxyl moieties enhances its reactivity, making it a versatile intermediate for designing bioactive molecules.

In recent years, the demand for fluorinated compounds like 1-amino-3-fluoro-3-methylbutan-2-ol has surged due to their metabolic stability and lipophilicity, which are critical in optimizing drug candidates. Researchers are particularly interested in its role in protease inhibitor development and antibiotic adjuvants, aligning with the global focus on combating antimicrobial resistance (AMR). The compound’s CAS No. 86525-62-4 is frequently searched in scientific databases, reflecting its niche yet growing importance.

From a synthetic perspective, 1-amino-3-fluoro-3-methylbutan-2-ol serves as a building block for chiral auxiliaries and asymmetric catalysis. Its stereochemistry is pivotal for creating enantiomerically pure pharmaceuticals, a trend driven by regulatory agencies emphasizing green chemistry and reduced isomer waste. Industry forums often highlight its utility in peptide mimetics, a hot topic in oncology and neurology research.

Environmental and safety profiles of fluoroalkyl compounds are under scrutiny, and 86525-62-4 is no exception. Innovations in biodegradable fluorophores and low-persistence designs have put this compound in the spotlight. Analytical techniques like LC-MS and NMR are commonly employed to validate its purity, addressing the industry’s demand for high-precision intermediates.

The compound’s nomenclature—1-amino-3-fluoro-3-methylbutan-2-ol—often triggers searches for IUPAC naming rules and structural analogs. Educational platforms and patent filings frequently cite its synthons for heterocyclic derivatives, catering to the rise of fragment-based drug design. Its boiling point, solubility, and pKa data are also sought after for lab-scale applications.

In conclusion, CAS No. 86525-62-4 exemplifies the intersection of fluorochemistry and medicinal chemistry. As AI-driven molecular docking studies accelerate, compounds like 1-amino-3-fluoro-3-methylbutan-2-ol will remain pivotal in addressing unmet medical needs while adhering to sustainable synthesis principles.